Cas no 1401665-27-7 ((S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide)

• Product Name: (S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide
• CAS No: 1401665-27-7
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 2155523
• Update Time: 2025-05-21

(S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-isopropyl-n-((s)-1-methyl-piperidin-3-yl)-propionamide
• (S)-2-Amino-N-isopropyl-N-((S)-1-methylpiperidin-3-yl)propanamide
• AM97612
• (S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide

• Inchi： 1S/C12H25N3O/c1-9(2)15(12(16)10(3)13)11-6-5-7-14(4)8-11/h9-11H,5-8,13H2,1-4H3/t10-,11-/m0/s1
• InChI Key： ADKSXRAGEQOHEM-QWRGUYRKSA-N
• SMILES： O=C([C@H](C)N)N(C(C)C)[C@@H]1CN(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide

The Compound CAS No. 1401665-27-7: (S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide

The compound with CAS No. 1401665-27-7, known as (S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive study in recent scientific investigations.

Key structural features of this compound include the presence of an amino group, an isopropyl substituent, and a piperidine ring system. The stereochemistry at the (S) configuration plays a crucial role in determining its pharmacokinetic properties and interactions within biological systems. Recent studies have highlighted the importance of such stereochemical arrangements in enhancing the compound's bioavailability and selectivity for specific molecular targets.

The synthesis of (S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide involves advanced organic chemistry techniques, including asymmetric synthesis and peptide coupling methods. Researchers have optimized these methods to achieve high yields and enantiomeric purity, which are critical for its application in drug discovery and development.

In terms of biological activity, this compound has shown remarkable potential as a modulator of key enzymes and receptors. For instance, studies published in leading journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways. This makes it a promising candidate for the treatment of various diseases, including cancer and neurodegenerative disorders.

Moreover, the compound's amino acid-derived structure suggests its potential role in peptide-based drug design. Its ability to form stable complexes with target proteins has been validated through X-ray crystallography studies, providing insights into its molecular interaction mechanisms.

Recent advancements in computational chemistry have also enabled researchers to predict the compound's pharmacokinetic profile with greater accuracy. Using tools like molecular docking and QSAR modeling, scientists have identified optimal dosing regimens and routes of administration that maximize therapeutic efficacy while minimizing adverse effects.

The stereochemical integrity of this compound is particularly important for its pharmacological activity. Studies have shown that even minor deviations from the (S) configuration can significantly alter its binding affinity to target molecules, underscoring the need for precise synthesis and quality control measures.

In addition to its therapeutic applications, (S)-2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide has also found utility in biotechnological processes. Its ability to act as a catalyst in asymmetric synthesis reactions has been explored in green chemistry initiatives, offering a sustainable approach to producing chiral compounds on an industrial scale.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of this compound's interactions with biological systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.

In conclusion, CAS No. 1401665-27-7 represents a cutting-edge chemical entity with multifaceted applications across diverse scientific domains. Its unique structure, coupled with advancements in synthetic and computational techniques, positions it as a key player in future innovations within the fields of medicine and biotechnology.